3,5-Bis-dimethylthiocarbamoyloxybenzoic acid methyl ester

• CAS No.: 50667-82-8
• Molecular Formula: C14H18N2O4S2
• Molecular Weight: 342.4 g/mol
• IUPAC Name: methyl 3,5-bis(dimethylcarbamothioyloxy)benzoate
• InChI: InChI=1S/C14H18N2O4S2/c1-15(2)13(21)19-10-6-9(12(17)18-5)7-11(8-10)20-14(22)16(3)4/h6-8H,1-5H3
• InChI Key: IHAYFUGJCQXOTH-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=S)OC1=CC(=CC(=C1)C(=O)OC)OC(=S)N(C)C

Description

3,5-Bis-dimethylthiocarbamoyloxybenzoic acid methyl ester is a useful research compound. Its molecular formula is C14H18N2O4S2 and its molecular weight is 342.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 3,5-dihydroxybenzoic acid methyl ester (10.0 g, 59.5 mmol) in DMF (200 mL) at 0° C. was added NaH (60% dispersion in mineral oil, 5.00 g, 125 mmol, 2.1 eq.) in small portions. The reaction mixture was stirred at 0° C. for 15 min then warmed to room temperature. After 1 h, the reaction mixture was cooled to 0° C. and then added dimethylthiocarbamoyl chloride (14.7 g, 119 mmol). Following the addition, the reaction was stirred for 45 min at 0° C., then for 30 min at room temperature and then heated to 80° C. After 2 h at 80° C., the reaction mixture was cooled to room temperature and then added to 1% aqueous KOH (500 mL). The resulting mixture was extracted with ethyl ether (2×500 mL). The organic layer was washed with H2O (500 mL), brine (300 mL), dried over MgSO4 and concentrated in vacuo to afford 3,5-bis-dimethylthiocarbamoyloxybenzoic acid methyl ester (13.0 g). This material was used without further purification.